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Get Quote

The table below summarizes the key identifiers and structural data for aniline phosphinate:

Property Value

CAS Number 82395-88-8 [1]

Molecular Formula C₆H₈NO₂P [1]

Molecular Weight 157.11 g/mol [1]

IUPAC Name aniline; phosphenous acid [1]

SMILES C1=CC=C(C=C1)N.OP=O [1]

Structure Salt/complex of aniline (C₆H₅NH₂) and phosphinate (HPO₂) [1]

NMR Spectroscopy Guidance

For a compound like aniline phosphinate, a multi-nuclear NMR approach is recommended for complete

characterization.

¹H NMR: This technique would show signals for the protons on the aniline ring (likely complex
multiplets) and the amine group (a broad peak). However, these signals can sometimes overlap,

making interpretation difficult in complex mixtures [2].
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³¹P NMR: This is a particularly powerful and often more informative technique for analyzing

phosphorus-containing compounds [2]. Key advantages include:
Direct Quantification: The signal area is directly proportional to the number of phosphorus

nuclei [2].
Minimal Overlap: A molecule typically has only one or a few phosphorus signals, and the

chemical shift range is very broad (up to 2000 ppm), which greatly reduces the chance of signal
overlap [2].

No Interference: Common deuterated NMR solvents do not contain phosphorus, so there is no
interfering signal from the solvent [2].

The following diagram illustrates the recommended workflow for characterizing aniline phosphinate using

NMR spectroscopy.
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How to Proceed with NMR Characterization
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Given the absence of published data, here are practical steps you can take:

Theoretical Calculation: You can use computational chemistry software to predict the expected ¹H
and ³¹P NMR chemical shifts for aniline phosphinate, which provides a reference for comparison

with experimental data.
Experimental Analysis:

Sample Preparation: Dissolve a pure sample of aniline phosphinate in a suitable deuterated
solvent (e.g., DMSO-d₆ or D₂O).

Data Acquisition: Run both ¹H and ³¹P NMR experiments. The internal standard method is
often simplest for quantification [2].

Signal Referencing: For ³¹P NMR, the chemical shift is typically referenced to an external
standard of 85% phosphoric acid (set at 0 ppm) [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Aniline phosphinate - 82395-88-8 [vulcanchem.com]

2. Quantitative 31P NMR Spectroscopy: Principles ... [mdpi.com]

3. 31P NMR Spectroscopy - an overview [sciencedirect.com]

To cite this document: Smolecule. [Chemical Identity of Aniline Phosphinate]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b730027#aniline-phosphinate-nmr-

data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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